Cas no 2172439-46-0 (2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid)
2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid
- 2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid
- 2172439-46-0
- EN300-1485080
-
- Inchi: 1S/C27H32N2O6/c30-24(31)17-34-15-14-28-25(32)27(12-6-1-7-13-27)18-29-26(33)35-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: ANAMZHMOHPDHLT-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)NCCOCC(=O)O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485080-0.05g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-0.1g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-0.25g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-0.5g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-1.0g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-2.5g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-5.0g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-10.0g |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1485080-50mg |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485080-100mg |
2-[2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)ethoxy]acetic acid |
2172439-46-0 | 100mg |
$2963.0 | 2023-09-28 |
2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid
Research Brief on 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid (CAS: 2172439-46-0)
In recent years, the compound 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid (CAS: 2172439-46-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group and the cyclohexyl backbone makes it a versatile intermediate in organic synthesis and bioconjugation strategies.
Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the molecule. The compound's ability to act as a linker or spacer in peptide-based therapeutics has been particularly noteworthy, as it facilitates the attachment of bioactive molecules to carriers or scaffolds, thereby improving drug delivery and efficacy.
One of the key findings from recent research is the compound's role in the development of novel antibody-drug conjugates (ADCs). By leveraging its bifunctional properties, scientists have successfully conjugated cytotoxic agents to monoclonal antibodies, enabling targeted cancer therapy with reduced off-target effects. Additionally, the compound's compatibility with Fmoc-based protection strategies has made it a valuable tool in the synthesis of complex peptides and peptidomimetics, which are increasingly being explored for their therapeutic potential in diseases such as cancer, autoimmune disorders, and infectious diseases.
Further investigations have also highlighted the compound's utility in the field of proteomics, where it serves as a crosslinking agent for studying protein-protein interactions. Its ability to form stable amide bonds under mild conditions has made it a preferred choice for researchers aiming to map intricate biological networks. Moreover, the compound's solubility in common organic solvents and aqueous buffers enhances its applicability in diverse experimental setups.
In conclusion, 2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid (CAS: 2172439-46-0) represents a promising candidate for advancing research in chemical biology and pharmaceutical sciences. Its multifunctional nature, combined with its synthetic accessibility, positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Future studies are expected to explore its potential in novel drug formulations and biotechnological applications, further solidifying its importance in the field.
2172439-46-0 (2-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)ethoxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)